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Compound of Interest

Compound Name: 7-Hydroxycoumarin-4-acetic acid

Cat. No.: B029778

Umbelliferone-4-acetic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Umbelliferone-4-acetic acid, also known as 7-hydroxycoumarin-4-acetic acid, is a derivative
of umbelliferone, a naturally occurring coumarin. This compound has garnered significant
interest in various scientific fields due to its intrinsic fluorescence and potential biological
activities. It serves as a versatile building block in the synthesis of more complex molecules
and as a tool in biochemical and cellular studies. This technical guide provides an in-depth
overview of the physical and chemical properties of Umbelliferone-4-acetic acid, detailed
experimental protocols for its synthesis, and an exploration of its known and potential biological
activities and associated signaling pathways.

Physical and Chemical Properties

Umbelliferone-4-acetic acid is a white to off-white crystalline powder. Its core structure consists
of a benzopyrone (coumarin) ring with a hydroxyl group at the 7-position and an acetic acid
group at the 4-position.
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Table 1: General and Physical Properties of
Umbellif a4 ic Acid

Property Value Reference(s)

Molecular Formula C11HsOs [1]

Molecular Weight 220.18 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

_ _ 200-213 °C, 212 °C

Melting Point [1112]

(decomposes)
N Soluble in DMSO and

Solubility [2]
methanol.

Purity 297% (HPLC), 298% (NMR) [2][3]

CAS Number 6950-82-9 [1]

Table 2: Spectroscopic Properties of Umbelliferone-4-

acetic Acid
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Spectroscopic Data

Wavelength/Shift

Reference(s)

Maximum Absorption
Wavelength (Amax)

326 nm (in Methanol)

[4]

Fluorescence Excitation (Ex)

360 nm (in DMSO)

[2]

Fluorescence Emission (Em)

450 nm (in DMSO)

[2]

11.08 (1H, s, COOH), 7.41-

6.98 (2H, m, H-5 and H-6),
6.69-6.23 (2H, m, H-8 and H-  [4]
3), 4.93 (1H, dd, OH), 3.02-

2.89 (2H, m, CHz)

1H NMR (DMSO-d6, 400 MHz),
3 (ppm)

171.5 (C=0), 160.2 (C-2),

152.4 (C-4), 150.5 (C-8a),

135.2 (C-6), 124.8 (C-5), 122.9  [4]
(C-7), 120.1 (C-4a), 112.5 (C-

3), 104.1 (C-8), 37.0 (-CHz2)

13C NMR (DMSO-d6, 100
MHz), & (ppm)

High-Resolution Mass
Calculated: 221.0445,

Spectrometry (HRMS) (+ESI) [5]
Measured: 221.0464

[M+H]*

Chemical Structure

Caption: Chemical structure of Umbelliferone-4-acetic acid.

Experimental Protocols

The synthesis of Umbelliferone-4-acetic acid and its derivatives often employs the Pechmann
condensation, a classic method for preparing coumarins.

Synthesis of 7-Hydroxycoumarin-4-acetic acid

Method A (Conventional Heating):

o A mixture of citric acid (0.02 mol) and concentrated sulfuric acid (0.03 mol) is stirred at room
temperature for 30 minutes.
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e The mixture is then placed in a boiling water bath to facilitate the removal of carbon
monoxide. (Caution: This step should be performed in a well-ventilated fume hood).

e The reaction mixture is cooled to 10 °C.

¢ Resorcinol (0.02 mol), pre-cooled to 10 °C, is added dropwise to the mixture.

e The reaction mixture is stirred at room temperature for 48 hours.

o The mixture is then decanted onto ice, leading to the precipitation of the product.

e The precipitate is filtered and dissolved in a saturated sodium bicarbonate solution.

e The solution is then acidified to re-precipitate the product, which is subsequently filtered,
washed with deionized water, and dried.[4][6]

Method B (Microwave-Assisted):

o A mixture of citric acid (0.02 mol), concentrated sulfuric acid (0.03 mol), and resorcinol (0.02
mol) is placed in a microwave reactor.

e The mixture is heated at 10% power for 4 minutes.

e The resulting product is worked up as described in Method A (steps 6-8).[6]

General Experimental Workflow

Reactants
(Resorcinol, Citric Acid)

> Reaction Precipitation Purification > Final Product
(Conventional or Microwave) (Pouring on ice) (Dissolution, Acidification, Filtration) (Umbelliferone-4-acetic acid)
; >
Acid Catalyst
(Conc. H2S0a)

General workflow for the synthesis of Umbelliferone-4-acetic acid.

Click to download full resolution via product page

Caption: General workflow for the synthesis of Umbelliferone-4-acetic acid.
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Biological Activities and Signaling Pathways

While Umbelliferone-4-acetic acid is widely utilized as a fluorescent probe and a substrate for
various enzymes, detailed studies on its specific biological activities and modulation of
signaling pathways are less common compared to its parent compound, umbelliferone.[2][7] It
is, however, used as a model compound in antioxidant studies and is explored in
pharmaceutical development for its potential therapeutic effects.[2]

The biological activities of the parent compound, umbelliferone, can provide insights into the
potential therapeutic applications of its derivatives.

Anti-inflammatory and Antioxidant Effects of
Umbelliferone

Studies on umbelliferone have demonstrated its potent anti-inflammatory and antioxidant
properties. For instance, in a rat model of ulcerative colitis induced by acetic acid,
umbelliferone was shown to ameliorate tissue injury.[1][4][8] The proposed mechanisms involve
the modulation of key inflammatory and antioxidant signaling pathways.

Signaling Pathways Modulated by Umbelliferone:

o Downregulation of the TLR4/NF-kB-p65/iINOS Signaling Pathway: Umbelliferone has been
shown to reduce the expression of Toll-like receptor 4 (TLR4), nuclear factor-kappa B (NF-kB
p65), and inducible nitric oxide synthase (iNOS).[1][8] This leads to a decrease in the
production of pro-inflammatory cytokines such as TNF-a and IL-6.[8]

» Upregulation of the SIRT1/PPARYy Signaling Pathway: Umbelliferone can enhance the
expression of Sirtuin 1 (SIRT1) and peroxisome proliferator-activated receptor-gamma
(PPARY), which are involved in inhibiting oxidative stress and inflammation.[1][8]
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Caption: Signaling pathways modulated by the parent compound, Umbelliferone.

Conclusion

Umbelliferone-4-acetic acid is a valuable compound for researchers in chemistry, biology, and
medicine. Its well-defined physical and chemical properties, coupled with established synthesis
protocols, make it readily accessible for a variety of applications. While its primary use to date
has been as a fluorescent tool, the known biological activities of its parent compound,
umbelliferone, suggest that Umbelliferone-4-acetic acid may also possess significant
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therapeutic potential, particularly in the areas of inflammation and oxidative stress. Further
research is warranted to fully elucidate the specific biological mechanisms and signaling
pathways modulated by this intriguing molecule, paving the way for its potential use in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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